Cas no 116-50-7 (1,2-Ethanediol,1,2-dibenzenesulfonate)

• Product Name: 1,2-Ethanediol,1,2-dibenzenesulfonate
• CAS No: 116-50-7
• MF: C₁₄H₁₄O₆S₂
• MW: 342.387362003326
• CID: 203488
• PubChem ID: 220449
• Update Time: 2025-04-19

1,2-Ethanediol,1,2-dibenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1,2-dibenzenesulfonate
• 1,2-Ethanediol, dibenzenesulfonate
• 2-(benzenesulfonyloxy)ethyl benzenesulfonate
• 1, dibenzenesulfonate
• 1,2-Bis-(benzenesulfonoxy)-ethan
• 1,2-bis-benzenesulfonyloxy-ethane
• 1,2-Bis-benzolsulfonyloxy-aethan
• AC1L58TF
• AC1Q6YCS
• Aethylenglykol-bis-(benzolsulfonat)
• Aethylenglykol-bis-benzolsulfonat
• Aethylenglykol-dibenzolsulfonat
• CTK4A9825
• ethane-1,2-diyl dibenzenesulfonate
• Ethylene glycol, dibenzenesulfonate
• NSC3220
• 1,2-Ethanediol dibenzenesulfonate
• ETHYLENE GLYCOL BIS(BENZENESULFONATE)
• DTXSID70921894
• 1,2-Ethanediol, 1,2-dibenzenesulfonate
• Ethyleneglycol dibenzenesulfonate
• NSC 3220
• NS00123202
• 95EE3KRR9K
• AKOS024334348
• SCHEMBL3449015
• 2-[(phenylsulfonyl)oxy]ethyl benzenesulfonate
• NSC-3220
• 116-50-7

• Inchi： 1S/C14H14O6S2/c15-21(16,13-7-3-1-4-8-13)19-11-12-20-22(17,18)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： LLHMWTOYUSTYGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCCOS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 342.02322
• Monoisotopic Mass: 342.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 516.4°Cat760mmHg
• Flash Point: 266.1°C
• Refractive Index: 1.578
• PSA: 86.74
• LogP: 3.95900